Cas no 290353-57-0 (1-Bromo-2-methyl-3,4-dinitrobenzene)

• Product Name: 1-Bromo-2-methyl-3,4-dinitrobenzene
• CAS No: 290353-57-0
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• MDL: MFCD18642363
• CID: 1035842
• PubChem ID: 15889633
• Update Time: 2025-04-20

1-Bromo-2-methyl-3,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methyl-3,4-dinitrobenzene
• 1-bromo-2-methyl-3,4-dinitro-benzene
• AK118806
• FT-0686202
• KB-218518
• QC-782
• 2,3-Dinitro-6-bromo-toluene
• OXYXHHOXCIPFBY-UHFFFAOYSA-N
• FCH1335710
• SY038024
• AB0070066
• ST2403362
• Benzene, 1-bromo-2-methyl-3,4-dinitro-
• DB-363403
• AC1301
• DS-1312
• 290353-57-0
• A919052
• AKOS016000341
• AB91668
• DTXSID30579153
• SCHEMBL1072302
• MFCD18642363

• MDL： MFCD18642363
• Inchi： 1S/C7H5BrN2O4/c1-4-5(8)2-3-6(9(11)12)7(4)10(13)14/h2-3H,1H3
• InChI Key： OXYXHHOXCIPFBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.94327g/mol
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6
• XLogP3: 2.6

1-Bromo-2-methyl-3,4-dinitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes